Cas no 1206984-72-6 (1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea)

• Product Name: 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea
• CAS No: 1206984-72-6
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 6413246
• PubChem ID: 45497266
• Update Time: 2025-10-12

1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea
• 1-thiophen-2-yl-3-[(1-thiophen-2-ylcyclopropyl)methyl]urea
• AKOS024520852
• SR-01000925256-1
• SR-01000925256
• 1-(thiophen-2-yl)-3-{[1-(thiophen-2-yl)cyclopropyl]methyl}urea
• CHEMBL4966607
• F5831-9895
• 1206984-72-6
• 1-(thiophen-2-yl)-3-((1-(thiophen-2-yl)cyclopropyl)methyl)urea

• Inchi： 1S/C13H14N2OS2/c16-12(15-11-4-2-8-18-11)14-9-13(5-6-13)10-3-1-7-17-10/h1-4,7-8H,5-6,9H2,(H2,14,15,16)
• InChI Key： CQIJKOFABKSWFO-UHFFFAOYSA-N
• SMILES： N(C1SC=CC=1)C(NCC1(C2SC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 278.05475542g/mol
• Monoisotopic Mass: 278.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea

Comprehensive Overview of 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea (CAS No. 1206984-72-6)

The compound 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea (CAS No. 1206984-72-6) is a structurally unique urea derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features two thiophene rings, which are known for their electron-rich properties, and a cyclopropylmethyl group, contributing to its distinctive chemical behavior. Researchers are increasingly exploring its role as a building block in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea is its potential in addressing unmet medical needs. For instance, the thiophene moiety is a common feature in drugs targeting central nervous system (CNS) disorders, inflammation, and infectious diseases. The incorporation of a urea linkage further enhances its ability to form hydrogen bonds, making it a promising candidate for modulating protein-protein interactions. This aligns with current trends in drug discovery, where researchers are focusing on small molecules that can precisely target biological pathways with minimal off-target effects.

In addition to its pharmaceutical applications, CAS No. 1206984-72-6 is also being investigated for its utility in material science. The thiophene rings in its structure are known to contribute to conductive properties, making it a potential candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability in both life sciences and advanced materials underscores its versatility and broadens its appeal to a diverse range of researchers and industries.

From a synthetic perspective, the preparation of 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea involves multi-step organic transformations, often requiring careful optimization to achieve high yields and purity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have streamlined its synthesis, making it more accessible for large-scale production. This is particularly relevant given the increasing demand for cost-effective and scalable synthetic routes in both academic and industrial settings.

The stability and solubility profile of CAS No. 1206984-72-6 are also critical factors influencing its applicability. Preliminary studies suggest that it exhibits moderate solubility in common organic solvents, which is advantageous for formulation development. Moreover, its stability under physiological conditions makes it a viable candidate for further preclinical evaluation. These properties are often highlighted in user searches related to "urea derivatives solubility" or "thiophene-based compound stability," reflecting the practical concerns of researchers working with this class of compounds.

Another area of interest is the environmental impact of 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea. As sustainability becomes a priority in chemical research, there is a growing emphasis on green chemistry approaches for its synthesis. Questions such as "How to synthesize thiophene derivatives sustainably?" or "Eco-friendly urea compound preparation" are increasingly common in search queries, indicating a shift toward environmentally conscious practices. Researchers are exploring solvent-free reactions, biodegradable catalysts, and energy-efficient processes to minimize the ecological footprint of producing this compound.

In summary, 1-(thiophen-2-yl)-3-{1-(thiophen-2-yl)cyclopropylmethyl}urea (CAS No. 1206984-72-6) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure, combined with its diverse applications, positions it as a compound of significant interest in contemporary research. Whether in the context of drug discovery, advanced materials, or sustainable synthesis, this molecule continues to inspire innovation and holds promise for future breakthroughs. As the scientific community delves deeper into its properties and potential, it is likely to remain a topic of keen interest and exploration.